2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-chloro-2-methoxyphenyl)acetamide

• Molecular Formula: C20H18ClN5O4S
• Molecular Weight: 459.9 g/mol
• IUPAC Name: 2-[[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(5-chloro-2-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H18ClN5O4S/c1-28-14-7-6-12(21)9-13(14)23-17(27)10-31-20-25-24-19(26(20)22)16-8-11-4-3-5-15(29-2)18(11)30-16/h3-9H,10,22H2,1-2H3,(H,23,27)
• InChI Key: HYAJNWGLCYNEHH-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NN=C(N2N)C3=CC4=C(O3)C(=CC=C4)OC

Description

2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-chloro-2-methoxyphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-chloro-2-methoxyphenyl)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. It also disrupts the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-chloro-2-methoxyphenyl)acetamide are not fully understood. However, it has been found to have low toxicity and high selectivity towards cancer cells, making it a promising candidate for cancer treatment. It has also been found to have a broad-spectrum antimicrobial activity, making it a potential alternative to conventional antibiotics.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-chloro-2-methoxyphenyl)acetamide in lab experiments include its low toxicity, high selectivity towards cancer cells, and broad-spectrum antimicrobial activity. However, the limitations include the complex synthesis process and the need for further research to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for research on 2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-chloro-2-methoxyphenyl)acetamide. These include:
1. Further investigation of its mechanism of action and potential applications in cancer treatment, antimicrobial activity, and neurological disorders.
2. Development of more efficient and cost-effective synthesis methods.
3. Exploration of its potential as a drug delivery system for targeted drug delivery.
4. Investigation of its potential as a diagnostic tool for cancer detection.
5. Exploration of its potential applications in other fields of research, such as agriculture and environmental science.
In conclusion, 2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-chloro-2-methoxyphenyl)acetamide is a chemical compound that has shown promising results in various fields of research. Its potential applications in cancer treatment, antimicrobial activity, and neurological disorders make it a valuable candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential limitations.

Synthesis Methods

2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-chloro-2-methoxyphenyl)acetamide can be synthesized using a multi-step process that involves the reaction of various reagents. The synthesis process involves the reaction of 4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazole-3-thiol with 5-chloro-2-methoxybenzoic acid in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The final product is obtained after purification using column chromatography.

Scientific Research Applications

2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-chloro-2-methoxyphenyl)acetamide has shown potential applications in various fields of research, including cancer treatment, antimicrobial activity, and neurological disorders. The compound has been found to inhibit the growth of cancer cells and has shown promising results in the treatment of breast cancer. It has also demonstrated antimicrobial activity against various strains of bacteria and fungi. In addition, the compound has shown potential in the treatment of neurological disorders such as Alzheimer's disease.